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Compound Focus: Dimethomorph

CAS No.: 110488-70-5

Cat. No.: S567675

Mode of Action & Biological Activity

Aspect Description

Primary MoA Inhibits cell wall formation in oomycete fungi [1] [2].

Secondary MoA Inhibits androgen receptor (AR) activity (IC20 = 0.263 uM in MDA-kb2 cells)
[3] [4].

FRAC Code 40 [5].

Activity Systemic with protective, curative, and anti-sporulant properties [5] [1] [2].

Key Fungal Processes Inhibits mycelial growth, sporangia production, and causes zoospore lysis
Affected [1]. Only the Z-isomer is intrinsically active [5] [3].

The following diagram illustrates the primary fungicidal action of dimethomerph and its secondary

hormonal activity:
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Quantitative Efficacy Data & Experimental Protocols

The biological activity of dimethomorph is quant

In Vitro Antifungal Efficacy

ified through specific laboratory assays.

ECso .

Pathogen Experimental Context
(ng/mL)

Phytophthora capsici <0.1[3] In vitro assay.

P. citrophthora 0.14 [3] In vitro assay.

P. parasitica 0.38 [3] In vitro assay.

Pseudoperonospora cubensis (Mycelial 2 mg/L [1] In vitro assay on cucumber leaf

growth) disks.
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ECso .

Pathogen Experimental Context
(ng/mL)

Pseudoperonospora cubensis (Zoospore lysis) 5 mg/L [1] In vitro assay.

In Vivo Plant Protection Protocol

The methodology below, adapted from a study on downy mildew in cucumbers, demonstrates how to

evaluate dimethomorph's protective and curative activity in whole plants [1].

¢ 1. Test Organism: Cucumber plants infected with Pseudoperonospora cubensis.

e 2. Application:

o Protective Activity: Apply dimethomorph (e.g., 300 mg/L) to plants at different intervals (e.qg.,
1, 3, 5, 7 days) before inoculation with the pathogen.

o Curative Activity: Apply dimermorph (e.g., 300 mg/L) to plants at different intervals (e.g., 1, 3
days) after inoculation.

3. Efficacy Assessment: Monitor disease development and calculate control efficacy G 47kt. The
study found 100% protective efficacy when applied 1-7 days before inoculation, and 67.1% curative
efficacy when applied 1 day after inoculation [1].

¢ 4. Translocation Study: To confirm systemic movement, apply fungicide to plant parts (e.g., roots or
one leaf) and detect its presence and protective effect in distant, untreated tissues via bioassay [1].

Ecotoxicological & Mammalian Toxicity Data

While dimethomorph has low mammalian acute oral toxicity, research reveals specific chronic and

ecological effects.

Chronic Toxicity in Mammals

Study NOAEL (No Observed Adverse

LOAEL (Lowest Observed Adverse Effect Level)
Model Effect Level)
Rat 11.9 mg/kg/day [6] 57.7 mg/kg/day (based on decreased body weight
(Female) and liver effects) [6].
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Study NOAEL (No Observed Adverse
LOAEL (Lowest Observed Adverse Effect Level)
Model Effect Level)
Rat (Male) 36.2 mg/kg/day [6] 99.9 mg/kg/day (based on decreased body weight
and arteritis) [6].
Dog 450 ppm [6] 1350 ppm (based on decreased prostate weight in

males) [6].

Neurotoxicity Protocol in Zebrafish

This methodology assesses the sublethal neurological effects of dimethomorph on aquatic organisms [7].

e 1. Test System: Adult zebrafish (Danio rerio).
e 2. Exposure: Chronic exposure (approximately 2 weeks) to sublethal concentrations of
dimethomorph.
¢ 3. Behavioral Assays:
o Locomotion, Aggression, Social Interaction: Use video tracking in various tank setups to
guantify movement and social behaviors.
o Predator Avoidance: Measure response to a simulated predator threat.
o Color Preference: Test changes in visual preference.
o Learning & Memory: Use a passive avoidance test, where fish learn to avoid a compartment
associated with a mild shock.
¢ 4. Biochemical Analysis: After behavioral tests, euthanize fish, dissect brain tissues, and measure
the expression levels of key neurotransmitters (e.g., serotonin, dopamine, norepinephrine,
acetylcholine) using ELISA kits [7].
¢ 5. Key Findings: The study linked dimethomorph exposure to decreased locomotion, memory loss,
and altered color preference, correlated with significant increases in brain serotonin, epinephrine,
norepinephrine, and dopamine levels [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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